Cas no 1807088-36-3 (Methyl 3-(aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 3-(aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-6-acetate
• CAS No: 1807088-36-3
• MF: C₁₁H₁₁F₂N₃O₂
• MW: 255.220749139786
• CID: 4877766
• Update Time: 2025-05-21

Methyl 3-(aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C11H11F2N3O2/c1-18-10(17)3-8-7(11(12)13)2-6(4-14)9(5-15)16-8/h2,11H,3-4,14H2,1H3
• InChI Key： AXJCHDVIYLAZQI-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CN)=C(C#N)N=C1CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 0.2
• Topological Polar Surface Area: 89

Additional information on Methyl 3-(aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-6-acetate

Methyl 3-(aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-6-acetate

The compound Methyl 3-(aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-6-acetate (CAS No. 1807088-36-3) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery and materials science. The molecule's structure is characterized by a pyridine ring substituted with multiple functional groups, including an amino group, a cyano group, a difluoromethyl group, and an acetate ester group. These substituents contribute to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly due to their ability to modulate various biological pathways. The presence of the cyano group in this compound is particularly notable, as it can act as an electron-withdrawing group, influencing the electronic properties of the molecule and potentially enhancing its bioactivity. Similarly, the difluoromethyl group introduces fluorine atoms, which are known to enhance lipophilicity and improve drug-like properties such as permeability and stability.

The synthesis of Methyl 3-(aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-6-acetate involves a multi-step process that typically begins with the preparation of the pyridine ring. Researchers have employed various strategies, including nucleophilic aromatic substitution and coupling reactions, to construct this complex molecule. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and environmental impact of production.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. The molecule's stability under physiological conditions has also been a focus of recent investigations, with findings suggesting that it maintains structural integrity under mildly acidic or basic conditions.

The biological activity of Methyl 3-(aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-6-acetate has been extensively studied in vitro and in vivo. Preclinical studies have demonstrated its potential as an inhibitor of key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development. Additionally, its ability to modulate ion channels has led to exploratory research into its potential applications in treating neurological disorders such as epilepsy and chronic pain.

One of the most exciting developments in recent years is the exploration of this compound's role in anticancer therapy. Studies have shown that it exhibits selective cytotoxicity against various cancer cell lines, potentially through mechanisms involving apoptosis induction or inhibition of tumor angiogenesis. Researchers have also investigated its ability to enhance the efficacy of conventional chemotherapeutic agents when used in combination therapies.

The pharmacokinetic profile of this compound has been evaluated in animal models, revealing moderate absorption rates following oral administration. Its bioavailability is influenced by factors such as first-pass metabolism and hepatic extraction, which are areas requiring further optimization for clinical translation. Recent advancements in prodrug design have provided promising strategies to address these challenges, potentially improving its therapeutic index.

In conclusion, Methyl 3-(aminomethyl)-2-cyano-5-(difluoromethyl)pyridine-6-acetate (CAS No. 1807088-36-3) represents a cutting-edge molecule with significant potential in drug discovery and development. Its unique structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool for addressing unmet medical needs across various therapeutic areas. Continued research into its mechanisms of action, optimization of its pharmacokinetic properties, and exploration of novel applications will undoubtedly solidify its role as an important compound in the chemical sciences.